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Compound of Interest

Methyltriphenylphosphonium
iodide-d3

Cat. No.: B028801

Compound Name:

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of
methyltriphenylphosphonium iodide-d3, a compound that requires careful management due
to its potential hazards.

Immediate Safety and Handling Precautions

Methyltriphenylphosphonium iodide-d3 is classified as a substance that can cause skin and
serious eye irritation, and may also lead to respiratory irritation if inhaled.[1][2][3] Therefore,
adherence to strict safety protocols during handling and disposal is essential.

Personal Protective Equipment (PPE):

Gloves: Always wear impervious chemical-resistant gloves. Gloves should be inspected
before use and disposed of properly after handling the compound.[1]

o Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[1][2]

o Respiratory Protection: In areas with inadequate ventilation or when dust is present, a
NIOSH-approved N95 dust mask or higher-level respirator is recommended.

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[1]
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Engineering Controls:

e Always handle methyltriphenylphosphonium iodide-d3 in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[1][2]

Step-by-Step Disposal Procedure

The disposal of methyltriphenylphosphonium iodide-d3 must be conducted in accordance
with local, regional, and national hazardous waste regulations. The following steps provide a
general guideline:

o Waste Identification and Segregation:

o Unused or surplus methyltriphenylphosphonium iodide-d3 should be considered
hazardous waste.

o Do not mix this compound with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Containerization:

o Place the waste material in a clearly labeled, sealed, and appropriate container. The
container must be in good condition and compatible with the chemical.

o The label should include the full chemical name ("Methyltriphenylphosphonium iodide-
d3"), the associated hazards (e.g., "Toxic," "Irritant"), and the accumulation start date.

o Storage:
o Store the waste container in a designated hazardous waste accumulation area.

o This area should be secure, well-ventilated, and away from incompatible materials, such
as strong oxidizing agents.[4]

o Professional Disposal:

o Disposal of methyltriphenylphosphonium iodide-d3 must be managed by a licensed
professional waste disposal company.[1]
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o Contact your institution's EHS office to arrange for a pickup. They will have established
procedures and approved vendors for handling such chemical waste.

o For transportation purposes, this material is typically classified under UN numbers such as
UN2811 ("TOXIC SOLID ORGANIC, N.O.S.") or UN3464 ("ORGANOPHOSPHORUS
COMPOUND, SOLID, TOXIC, N.O.S.").[1][4]

e Contaminated Materials:

o Any materials that have come into contact with methyltriphenylphosphonium iodide-d3,
such as gloves, weighing paper, or contaminated labware, must be disposed of as
hazardous waste following the same procedures.[1]

o Contaminated packaging should also be disposed of as unused product.[1]

e Spill Management:

[¢]

In the event of a spill, evacuate the area if necessary.

[e]

Wearing appropriate PPE, absorb the spilled solid with an inert material such as sand,
earth, or vermiculite.

[e]

Collect the absorbed material into a suitable container for hazardous waste disposal.[1]

o

Do not allow the spilled material to enter drains or waterways.[1]

Quantitative Data

The following table summarizes key quantitative data for methyltriphenylphosphonium
iodide-d3 and its non-deuterated form.
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Property

Value

Molecular Formula

C19H17D3IP

Molecular Weight

407.24 g/mol [2]

Melting Point

186-188 °C[2]

UN Number (for transport)

UN2811 or UN3464[1][4]

Hazard Class (for transport)

6.1[1][4]

Packing Group (for transport)

N[L][4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of

methyltriphenylphosphonium iodide-d3.
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Caption: Disposal workflow for methyltriphenylphosphonium iodide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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